Cas no 1361682-14-5 ((2',4'-Dichloro-2-fluoro-biphenyl-4-yl)-acetonitrile)

• Product Name: (2',4'-Dichloro-2-fluoro-biphenyl-4-yl)-acetonitrile
• CAS No: 1361682-14-5
• MF: C₁₄H₈Cl₂FN
• MW: 280.124424934387
• CID: 4991613
• Update Time: 2025-05-26

(2',4'-Dichloro-2-fluoro-biphenyl-4-yl)-acetonitrile Chemical and Physical Properties

Names and Identifiers

• (2',4'-Dichloro-2-fluoro-biphenyl-4-yl)-acetonitrile

• Inchi： 1S/C14H8Cl2FN/c15-10-2-4-11(13(16)8-10)12-3-1-9(5-6-18)7-14(12)17/h1-4,7-8H,5H2
• InChI Key： SCUORYULJIYTDX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC(CC#N)=CC=1F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 4.6
• Topological Polar Surface Area: 23.8

Additional information on (2',4'-Dichloro-2-fluoro-biphenyl-4-yl)-acetonitrile

Comprehensive Overview of (2',4'-Dichloro-2-fluoro-biphenyl-4-yl)-acetonitrile (CAS No. 1361682-14-5)

(2',4'-Dichloro-2-fluoro-biphenyl-4-yl)-acetonitrile (CAS No. 1361682-14-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique biphenyl structure and functional groups, serves as a critical intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular formula, C₁₄H₈Cl₂FN, reflects a precise arrangement of dichloro, fluoro, and acetonitrile moieties, which contribute to its reactivity and versatility.

The growing interest in fluorinated biphenyl derivatives like (2',4'-Dichloro-2-fluoro-biphenyl-4-yl)-acetonitrile is driven by their applications in drug discovery and material science. Researchers frequently search for "synthesis methods for fluorinated biphenyls" or "applications of acetonitrile derivatives," highlighting the compound's relevance. Its structural features enable interactions with biological targets, making it valuable for designing enzyme inhibitors or receptor modulators. Additionally, the dichloro substitution pattern enhances its stability and lipophilicity, key properties for optimizing pharmacokinetic profiles.

From an industrial perspective, CAS No. 1361682-14-5 is often explored for its role in developing high-performance liquid crystals or organic semiconductors. Searches like "biphenyl-based electronic materials" or "halogenated acetonitrile uses" align with these applications. The compound's ability to undergo cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig, further expands its utility in creating complex architectures for optoelectronic devices.

Environmental and regulatory considerations are also pivotal when discussing (2',4'-Dichloro-2-fluoro-biphenyl-4-yl)-acetonitrile. Queries such as "biodegradability of halogenated aromatics" or "safe handling of nitrile compounds" reflect user concerns. While the compound is not classified as hazardous under standard guidelines, proper lab practices—including ventilation and PPE—are recommended due to its organic solvent solubility and potential irritant properties.

In summary, 1361682-14-5 exemplifies the intersection of synthetic chemistry and applied sciences. Its multifaceted applications—from medicinal chemistry to advanced materials—underscore why it remains a focal point for researchers addressing challenges like "green synthesis of fluorinated compounds" or "structure-activity relationships in biphenyls." As innovation progresses, this compound will likely play an increasingly prominent role in cutting-edge technologies.